Cas no 126177-51-3 (2-Aminobenzofuran-3-carbaldehyde)

• Product Name: 2-Aminobenzofuran-3-carbaldehyde
• CAS No: 126177-51-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 897184
• PubChem ID: 45122254
• Update Time: 2025-05-21

2-Aminobenzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzofuran-3-carbaldehyde
• 2-amino-1-benzofuran-3-carbaldehyde
• 3-Benzofurancarboxaldehyde, 2-amino-
• SCHEMBL26631786
• BFA17751
• AKOS006372258
• 2-Amino-3-benzofurancarboxaldehyde
• 126177-51-3

• MDL： MFCD18451134
• Inchi： 1S/C9H7NO2/c10-9-7(5-11)6-3-1-2-4-8(6)12-9/h1-5H,10H2
• InChI Key： DLDGNSJPAIGFNP-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.23

2-Aminobenzofuran-3-carbaldehyde Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Aminobenzofuran-3-carbaldehyde

Recent Advances in the Study of 2-Aminobenzofuran-3-carbaldehyde (CAS: 126177-51-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Aminobenzofuran-3-carbaldehyde (CAS: 126177-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a crucial building block for the synthesis of various bioactive molecules, including potential therapeutic agents targeting inflammation, cancer, and infectious diseases. Recent studies have explored its role as a key intermediate in the synthesis of novel pharmacophores, leveraging its unique chemical reactivity and structural features.

One of the most notable advancements in this area involves the use of 2-Aminobenzofuran-3-carbaldehyde in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in treating certain types of cancer. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of target kinases, thereby enhancing inhibitory potency and selectivity.

In addition to its applications in oncology, 2-Aminobenzofuran-3-carbaldehyde has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into novel Schiff base derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential avenue for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Aminobenzofuran-3-carbaldehyde have also been reported. A 2024 paper in Organic Process Research & Development described an optimized catalytic process that significantly improves yield and reduces environmental impact. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

Looking ahead, the potential of 2-Aminobenzofuran-3-carbaldehyde extends beyond its current applications. Ongoing research is exploring its use in the development of fluorescent probes for bioimaging, as well as its incorporation into metal-organic frameworks (MOFs) for drug delivery. These interdisciplinary approaches underscore the compound's versatility and its growing importance in both academic and industrial research settings.

In conclusion, the recent studies on 2-Aminobenzofuran-3-carbaldehyde (CAS: 126177-51-3) highlight its multifaceted role in advancing chemical biology and pharmaceutical science. Its applications in drug discovery, antimicrobial development, and synthetic chemistry demonstrate its broad utility, while emerging research avenues promise to further expand its impact. As the field continues to evolve, this compound is poised to remain a focal point of innovation and discovery.